Cas no 1492882-59-3 (2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol-)

• Product Name: 2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol-
• CAS No: 1492882-59-3
• MF: C₁₅H₂₂BFO₃
• MW: 280.142788410187
• CID: 5523997
• Update Time: 2025-05-25

2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol- Chemical and Physical Properties

Names and Identifiers

• 2-[3-Fluoro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propan-2-ol
• 2-[3-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
• 2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol-

• Inchi： 1S/C15H22BFO3/c1-13(2,18)10-7-11(9-12(17)8-10)16-19-14(3,4)15(5,6)20-16/h7-9,18H,1-6H3
• InChI Key： CVECPHQMKMFNNI-UHFFFAOYSA-N
• SMILES： CC(C1=CC(B2OC(C)(C)C(C)(C)O2)=CC(F)=C1)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol-

Introduction to 2-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2Dioxaborolan-2-Yl)-Phenyl-Propan-2-Ol (CAS No. 1492882-59-3)

The compound 2-3-Fluoro is a derivative of phenol with a unique substitution pattern that makes it highly interesting in various chemical and pharmaceutical applications. Its structure features a fluorine atom at the 2 and 3 positions of the phenyl ring, which significantly influences its electronic properties and reactivity. This fluorination is a common strategy in drug design to enhance bioavailability and stability.

The phenyl ring in this compound is further substituted at the 5-position with a dioxaborolane group, specifically a 4,4,5,5-tetramethyl derivative. This substituent is known for its stability and compatibility with various reaction conditions. The dioxaborolane group is often used as a protecting group for boron-based intermediates in organic synthesis.

The presence of the dioxaborolane group suggests that this compound may be involved in cross-coupling reactions such as the Suzuki-Miyaura coupling. Recent advancements in cross-coupling chemistry have expanded the utility of such boron-containing compounds in the synthesis of complex molecules with high precision. This compound's structure aligns well with these emerging trends.

The dioxaborolane group also contributes to the compound's solubility and stability under physiological conditions. These properties are crucial for its potential application in drug delivery systems or as an intermediate in medicinal chemistry.

In terms of synthesis, this compound likely involves a multi-step process that includes fluorination of the phenyl ring followed by installation of the dioxaborolane group. Recent studies have highlighted efficient methods for installing fluorine atoms at specific positions on aromatic rings using selective electrophilic substitution or metal-mediated coupling reactions.

The dioxaborolane group can be introduced via various methods such as hydroboration or transition-metal catalyzed additions. The choice of method depends on the desired stereochemistry and scalability of the process.

The compound's structure suggests potential applications in areas such as materials science and electronics due to its aromaticity and substituent effects on electronic properties. For instance, fluorinated aromatic compounds are often used as precursors for semiconducting materials.

In conclusion, CAS No. 1492882-59-3, or 2-3-fluoro-substituted phenyl-propanol derivative with a dioxaborolane group, represents an advanced intermediate with versatile applications across multiple disciplines. Its unique combination of substituents positions it as a valuable tool in modern organic synthesis and materials development.